Cas no 928757-69-1 (paullinomide A)

• Product Name: paullinomide A
• CAS No: 928757-69-1
• MF: C₄₂H₈₃NO₄
• MW: 666.112734079361
• CID: 2028714
• Update Time: 2025-03-10

paullinomide A Chemical and Physical Properties

Names and Identifiers

• paullinomide A
• N-[(11E)-2,3-Dihydroxy-1-(hydroxymethyl)-11-tricosen-1-yl]octadecanamide

• Inchi： 1S/C42H83NO4/c1-3-5-7-9-11-13-15-17-19-20-21-23-24-26-28-30-32-34-36-40(45)42(47)39(38-44)43-41(46)37-35-33-31-29-27-25-22-18-16-14-12-10-8-6-4-2/h21,23,39-40,42,44-45,47H,3-20,22,24-38H2,1-2H3,(H,43,46)/b23-21+
• InChI Key： YXEZGSCBJLWKTO-XTQSDGFTSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NC(C(C(CCCCCCC/C=C/CCCCCCCCCCC)O)O)CO)=O

Experimental Properties

• Density: 0.931±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 774.5±60.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides